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Compound of Interest

Compound Name: Iodo-PEG12-acid

Cat. No.: B12422707 Get Quote

In-Depth Technical Guide: Iodo-PEG12-acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the properties and applications of

Iodo-PEG12-acid, a heterobifunctional crosslinker integral to advancements in bioconjugation

and drug development.

Core Properties of Iodo-PEG12-acid
Iodo-PEG12-acid is a versatile molecule featuring a terminal iodo group and a carboxylic acid,

connected by a 12-unit polyethylene glycol (PEG) spacer. This structure allows for the covalent

linkage of two different molecules, making it a valuable tool in creating complex bioconjugates.

The hydrophilic PEG chain enhances the solubility and bioavailability of the resulting conjugate.

Property Value

Molecular Weight 728.61

Chemical Formula C27H53IO14

Applications in Bioconjugation and PROTAC
Synthesis
Iodo-PEG12-acid is prominently used as a linker in the synthesis of Proteolysis Targeting

Chimeras (PROTACs). PROTACs are novel therapeutic agents that facilitate the degradation of
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specific target proteins by recruiting an E3 ubiquitin ligase to the protein of interest, leading to

its ubiquitination and subsequent degradation by the proteasome.

The bifunctional nature of Iodo-PEG12-acid allows for a two-step conjugation process. The

carboxylic acid end can be activated to react with primary amines, such as those on an E3

ligase ligand. The iodo group can then react with a sulfhydryl group, commonly found in

cysteine residues of a target protein ligand.

Experimental Workflow: Protein Conjugation
The following diagram illustrates a generalized workflow for the conjugation of a protein to a

small molecule using Iodo-PEG12-acid. This process involves the sequential reaction of the

two functional groups on the linker.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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